Cas no 54781-72-5 (7,9a-Methano-9aH-cyclopenta[b]heptalene-2,4,8,11,11a,12(9H)-hexol,octahydro-1,1,4,8-tetramethyl-, 11-acetate,(2S,3aS,4R,4aR,7R,8R,9aS,11R,11aR,12R)- (9CI))

7,9a-Methano-9aH-cyclopenta[b]heptalene-2,4,8,11,11a,12(9H)-hexol,octahydro-1,1,4,8-tetramethyl-, 11-acetate,(2S,3aS,4R,4aR,7R,8R,9aS,11R,11aR,12R)- (9CI) structure
54781-72-5 structure
Product Name:7,9a-Methano-9aH-cyclopenta[b]heptalene-2,4,8,11,11a,12(9H)-hexol,octahydro-1,1,4,8-tetramethyl-, 11-acetate,(2S,3aS,4R,4aR,7R,8R,9aS,11R,11aR,12R)- (9CI)
CAS No:54781-72-5
MF:C22H36O7
MW:412.51704788208
CID:384996
PubChem ID:3042886
Update Time:2025-04-19

7,9a-Methano-9aH-cyclopenta[b]heptalene-2,4,8,11,11a,12(9H)-hexol,octahydro-1,1,4,8-tetramethyl-, 11-acetate,(2S,3aS,4R,4aR,7R,8R,9aS,11R,11aR,12R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 7,9a-Methano-9aH-cyclopenta[b]heptalene-2,4,8,11,11a,12(9H)-hexol,octahydro-1,1,4,8-tetramethyl-, 11-acetate,(2S,3aS,4R,4aR,7R,8R,9aS,11R,11aR,12R)- (9CI)
    • 7,9a-Methano-9aH-cyclopenta[b]heptalene-2,4,8,11,11a,12(9H)-hexol,octahydro-1,1,4,8-tetramethyl-, 11-acetate,(2S,3aS,4R,4aR,7
    • Rhodomollein XIII
    • DTXSID70970105
    • 6-O-Acetylgrayanotoxin III
    • Grayanotoxane-3,5,6,10,14,16-hexol, 6-acetate, (3-beta,6-beta,14R)-
    • 54781-72-5
    • 3,5,10,14,16-Pentahydroxygrayanotoxan-6-yl acetate
    • (-)-Rhodomollein XIII
    • Inchi: 1S/C22H36O7/c1-11(23)29-16-9-21-10-19(4,26)12(17(21)25)6-7-13(21)20(5,27)14-8-15(24)18(2,3)22(14,16)28/h12-17,24-28H,6-10H2,1-5H3/t12?,13-,14-,15-,16+,17-,19+,20+,21?,22-/m0/s1
    • InChI Key: FAQBWQCBGONEEW-NRRITJRQSA-N
    • SMILES: O[C@@]1(C)[C@@H]2C[C@@H](C(C)(C)[C@]2([C@@H](CC23C[C@](C)(C(CC[C@H]21)[C@@H]3O)O)OC(C)=O)O)O

Computed Properties

  • Exact Mass: 412.24610348g/mol
  • Monoisotopic Mass: 412.24610348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 2
  • Complexity: 724
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 127Ų
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.